Cas no 2097982-78-8 (3-(6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)-3-oxopropanenitrile)

• Product Name: 3-(6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)-3-oxopropanenitrile
• CAS No: 2097982-78-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5726851
• PubChem ID: 121202233
• Update Time: 2025-10-28

3-(6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)-3-oxopropanenitrile
• F1907-6044
• AKOS026710413
• 2097982-78-8
• 3-Azabicyclo[3.1.1]heptane-3-propanenitrile, 6-methoxy-β-oxo-
• 3-(6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)-3-oxopropanenitrile

• Inchi： 1S/C10H14N2O2/c1-14-10-7-4-8(10)6-12(5-7)9(13)2-3-11/h7-8,10H,2,4-6H2,1H3
• InChI Key： FHBDIYBIIWNPJH-UHFFFAOYSA-N
• SMILES： O(C)C1C2CN(C(CC#N)=O)CC1C2

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 368.6±37.0 °C(Predicted)
• pka: 6.11±0.40(Predicted)

Additional information on 3-(6-Methoxy-3-azabicyclo[3.1.1]heptan-3-yl)-3-oxopropanenitrile

Introduction to 3-(6-Methoxy-3-Azabicyclo[3.1.1]Heptan-3-Yl)-3-Oxopropanenitrile (CAS No. 2097982-78-8)

The compound 3-(6-Methoxy-3-Azabicyclo[3.1.1]Heptan-3-Yl)-3-Oxopropanenitrile, identified by the CAS registry number 2097982-78-8, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic compounds, specifically featuring a bicyclo[3.1.1]heptane framework, which is a fused ring system with unique stereochemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as organocatalysis and transition-metal-catalyzed reactions. The presence of the methoxy group at position 6 of the bicyclic system introduces additional electronic and steric effects, which are critical for its reactivity and biological activity.

From a pharmacological perspective, this compound has garnered attention due to its potential as a lead molecule in drug discovery programs targeting various therapeutic areas, including central nervous system disorders and cancer. Preclinical studies have demonstrated promising results in terms of bioavailability and selectivity, making it a compelling candidate for further development.

In terms of industrial applications, the synthesis of 3-(6-Methoxy-3-Azabicyclo[3.1.1]Heptan-3-Yl)-3-Oxopropanenitrile involves multi-step processes that require meticulous control over reaction conditions to ensure high yields and purity levels. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structure and purity of this compound.

Looking ahead, ongoing research is focused on optimizing the synthesis pathway for this compound to enhance scalability and reduce production costs. Additionally, efforts are being made to explore its potential as an intermediate in the synthesis of more complex molecules with enhanced biological profiles.